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For researchers, scientists, and drug development professionals, understanding the selectivity
of chemical probes is paramount. This guide provides a detailed comparison of GSK9311, a
known inhibitor of the BRPF1 and BRPF2 bromodomains, and its cross-reactivity with other
bromodomain families. Due to the limited availability of comprehensive screening data for
GSK9311, this guide leverages the extensive selectivity data of its potent analogue, GSK6853,
to provide a contextual framework for its likely off-target profile.

GSK9311 is recognized as a less active analogue and a negative control for the highly potent
and selective BRPFL1 inhibitor, GSK6853. While specific quantitative data on GSK9311's
interaction with a broad panel of bromodomains is not widely published, its activity against its
primary targets, BRPF1 and BRPF2, has been determined.

Quantitative Analysis of GSK9311 and GSK6853
Binding Affinity

The binding affinity of GSK9311 for its primary targets is significantly lower than its active
counterpart, GSK6853. The available data for GSK9311 is presented below, followed by a
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comprehensive selectivity profile of GSK6853 to infer the likely cross-reactivity landscape of
GSK9311.

Table 1: Known Binding Affinity of GSK9311

Target Bromodomain pIC50
BRPF1 6.0
BRPF2 4.3

Table 2: Selectivity Profile of GSK6853 (Active Analogue of GSK9311)

To provide a broader perspective on the potential cross-reactivity of GSK9311, the selectivity of
its potent analogue, GSK6853, against a panel of bromodomains is detailed below. It is
anticipated that GSK9311 would exhibit a significantly weaker binding affinity across this panel.
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Bromodomain Family Target Percent of Control @ 1 pM
I BRD1 >50
BRD2 (BD1) >50

BRD2 (BD2) >50

BRD3 (BD1) >50

BRD3 (BD2) >50

BRD4 (BD1) >50

BRD4 (BD2) >50

BRDT (BD1) >50

BRDT (BD2) >50

Il BAZ1A >50
BAZ1B >50

BAZ2A >50

BAZ2B >50

CECR2 >50

CREBBP >50

EP300 >50

FALZ >50

PCAF >50

SMARCA2 >50

SMARCA4 >50

TAF1 (BD1) >50

TAF1 (BD2) >50

TAF1L (BD1) >50
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TAF1L (BD2) >50

I ATAD2 >50
\Y BRPF1 <1
BRPF2 1-10

BRPF3 >50

v BRD7 >50
BRD9 >50

VI TRIM24 >50
TRIM33 >50

TRIM66 >50

il ZMYND11 >50
Vil SP100 >50
SP110 >50

SP140 >50

SP140L >50

The Role of BRPF1 and BRPF2 in Cellular Signaling

BRPF1 (Bromodomain and PHD Finger Containing 1) and BRPF2 (also known as BRD1) are
scaffold proteins that play a crucial role in the assembly and function of histone
acetyltransferase (HAT) complexes.[1][2][3][4] These complexes are key regulators of gene
expression through the acetylation of histone tails, which alters chromatin structure and
accessibility for transcription factors.

BRPF1 is a core component of the MOZ (Monocytic Leukemia Zinc Finger Protein) and MORF
(MOZ-Related Factor) HAT complexes.[1][2] These complexes are involved in vital cellular
processes, including embryonic development, hematopoiesis, and neurogenesis.[1][2]
Dysregulation of BRPF1-containing complexes has been implicated in various cancers,
including leukemia.[1]

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/36077605/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9454415/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5683942/
https://ashpublications.org/blood/article/118/9/2443/29525/The-Hbo1-Brd1-Brpf2-complex-is-responsible-for
https://pubmed.ncbi.nlm.nih.gov/36077605/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9454415/
https://pubmed.ncbi.nlm.nih.gov/36077605/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9454415/
https://pubmed.ncbi.nlm.nih.gov/36077605/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

BRPF2, on the other hand, is a key component of the HBO1 (Histone Acetyltransferase Binding
to ORC1) HAT complex.[4][5][6] The HBO1 complex is essential for histone H3 and H4
acetylation and is involved in DNA replication and repair, as well as transcriptional regulation.[5]

[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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